Cas no 26771-95-9 (8-iso Prostaglandin F1.β.)
8-iso Prostaglandin F1.β. Chemical and Physical Properties
Names and Identifiers
-
- 8-iso Prostaglandin F1.β.
- 8-iso Prostaglandin F1β
- 7-((1S,2R,3R,5R)-3,5-Dihydroxy-2-((S,E)-3-hydroxyoct-1-en-1-yl)cyclopentyl)heptanoic acid
- 9beta,11alpha,15S-trihydroxy-(8beta)-prost-13E-en-1-oicacid
- HMS3648L09
- SR-01000946446
- AKOS040755089
- 8-iso Prostaglandin F1??
- 7-[(1S,2R,3R,5R)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]heptanoic acid
- PD021112
- 26771-95-9
- 9beta,11alpha,15S-Trihydroxy-(8beta)-prost-13E-en-1-oic acid
- 7-((1S,2R,3R,5R)-3,5-dihydroxy-2-((S,E)-3-hydroxyoct-1-enyl)cyclopentyl)heptanoic acid
- SR-01000946446-1
-
- Inchi: 1S/C20H36O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,15-19,21-23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t15-,16-,17+,18+,19+/m0/s1
- InChI Key: DZUXGQBLFALXCR-PZAYLFDTSA-N
- SMILES: O[C@@H]1C[C@H]([C@H](/C=C/[C@H](CCCCC)O)[C@@H]1CCCCCCC(=O)O)O
Computed Properties
- Exact Mass: 356.25627424g/mol
- Monoisotopic Mass: 356.25627424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 13
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 98Ų
8-iso Prostaglandin F1.β. Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67118-1mg |
8-iso Prostaglandin F1β |
26771-95-9 | 98% | 1mg |
¥987.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67118-5mg |
8-iso Prostaglandin F1β |
26771-95-9 | 98% | 5mg |
¥4286.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci67118-10mg |
8-iso Prostaglandin F1β |
26771-95-9 | 98% | 10mg |
¥7337.00 | 2022-04-26 | |
| Cooke Chemical | LN3297349-1mg |
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RMB 916.00 | 2025-02-21 | |
| Cooke Chemical | LN3297349-5mg |
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RMB 3708.00 | 2025-02-21 | |
| Cooke Chemical | LN3297349-10mg |
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RMB 6588.00 | 2025-02-21 | |
| 1PlusChem | 1P01EPAI-1mg |
9β,11α,15S-trihydroxy-(8β)-prost-13E-en-1-oicacid |
26771-95-9 | ≥99% | 1mg |
$133.00 | 2024-05-08 | |
| 1PlusChem | 1P01EPAI-5mg |
9β,11α,15S-trihydroxy-(8β)-prost-13E-en-1-oicacid |
26771-95-9 | ≥99% | 5mg |
$477.00 | 2024-05-08 | |
| 1PlusChem | 1P01EPAI-10mg |
9β,11α,15S-trihydroxy-(8β)-prost-13E-en-1-oicacid |
26771-95-9 | ≥99% | 10mg |
$816.00 | 2024-05-08 | |
| A2B Chem LLC | AX64778-1mg |
9β,11α,15S-trihydroxy-(8β)-prost-13E-en-1-oicacid |
26771-95-9 | ≥99% | 1mg |
$79.00 | 2024-04-20 |
8-iso Prostaglandin F1.β. Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 8-iso Prostaglandin F1.β.
Professional Introduction to 8-iso Prostaglandin F1.β (CAS No: 26771-95-9)
8-iso Prostaglandin F1.β, identified by the chemical identifier CAS No 26771-95-9, is a significant compound in the realm of pharmacology and biochemistry. This molecule, a derivative of prostaglandins, has garnered considerable attention due to its unique biochemical properties and potential therapeutic applications. Prostaglandins are a group of lipid compounds that play a crucial role in various physiological processes, including inflammation, pain, and reproductive functions. Among these, 8-iso Prostaglandin F1.β stands out due to its distinct isomeric structure, which imparts novel biological activities compared to its parent compounds.
The synthesis and characterization of 8-iso Prostaglandin F1.β have been subjects of extensive research in recent years. The compound is typically synthesized through complex organic reactions that mimic the biosynthetic pathways of natural prostaglandins. However, the introduction of an isomeric structure at the molecular level results in a molecule with altered pharmacokinetic and pharmacodynamic properties. This makes 8-iso Prostaglandin F1.β a promising candidate for drug development, particularly in contexts where precise modulation of prostaglandin signaling is required.
Recent advancements in analytical chemistry have enabled more precise identification and quantification of 8-iso Prostaglandin F1.β in biological systems. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to study its molecular interactions and metabolic pathways. These methodologies have revealed that 8-iso Prostaglandin F1.β exhibits selective binding to specific prostaglandin receptors, which may explain its unique biological effects.
The therapeutic potential of 8-iso Prostaglandin F1.β has been explored in several preclinical studies. One of the most notable areas of interest is its role in modulating inflammatory responses. Unlike other prostaglandins that may exacerbate inflammation, 8-iso Prostaglandin F1.β has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This makes it a candidate for developing novel anti-inflammatory drugs that could target chronic inflammatory diseases without the side effects associated with traditional NSAIDs.
In addition to its anti-inflammatory properties, 8-iso Prostaglandin F1.β has shown promise in pain management research. Studies indicate that this compound can interact with pain-sensory pathways in a manner that reduces neuropathic pain without affecting normal sensory perception. This selective action is particularly important for developing analgesics that provide effective pain relief while minimizing side effects such as gastrointestinal irritation or cognitive impairment.
The cardiovascular system is another area where 8-iso Prostaglandin F1.β has demonstrated significant potential. Research suggests that this compound can influence vascular tone by interacting with prostaglandin receptors on smooth muscle cells. Specifically, it has been observed to promote vasodilation, which could be beneficial in conditions such as hypertension or peripheral artery disease. Furthermore, its ability to modulate platelet aggregation may make it useful in preventing thrombotic events.
Neuroprotective effects have also been reported for 8-iso Prostaglandin F1.β in experimental models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies indicate that this compound can cross the blood-brain barrier and protect neurons from oxidative stress and excitotoxicity—key mechanisms involved in the progression of these conditions. These findings open up new avenues for developing neuroprotective therapies based on prostaglandin derivatives.
The development of targeted drug delivery systems for 8-iso Prostaglandin F1.β has been an active area of research to enhance its therapeutic efficacy and reduce systemic side effects. Nanotechnology-based delivery platforms, such as liposomes and polymeric nanoparticles, have shown promise in improving the bioavailability and tissue-specific delivery of this compound. By optimizing these delivery systems, researchers aim to achieve higher concentrations of 8-iso Prostaglandin F1.β at target sites while minimizing exposure to non-target tissues.
Epidemiological studies have also provided insights into the biological significance of 8-iso Prostaglandin F1.β in human health and disease. Elevated levels of this compound have been observed in patients with certain chronic inflammatory conditions, suggesting its role as a biomarker for disease progression or treatment response. Further clinical investigations are needed to validate these findings and establish standardized protocols for using 8-iso Prostaglandin F1.β as a diagnostic or prognostic tool.
The future direction of research on 8-iso Prostaglandin F1.β lies in understanding its complex interactions within cellular signaling networks at the molecular level. Advanced computational modeling techniques combined with experimental validation are being employed to elucidate the mechanisms by which this compound exerts its biological effects. Such insights will be crucial for designing next-generation prostaglandin-based therapeutics with improved specificity and reduced off-target effects.
In conclusion, 8-iso Prostaglandin F1.β, identified by the chemical identifier CAS No 26771-95-9, represents a significant advancement in the field of biochemistry and pharmacology due to its unique molecular structure and diverse range of biological activities。 Its potential applications span multiple therapeutic areas, including anti-inflammatory treatments、pain management、cardiovascular diseases、and neuroprotection。 As research continues to uncover new insights into its mechanisms of action,this compound holds promise for improving human health through innovative drug development strategies。
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